Cas no 1090429-01-8 (1-(2-Bromophenylsulfonyl)-2-methylpiperidine)

1-(2-Bromophenylsulfonyl)-2-methylpiperidine structure
1090429-01-8 structure
Product Name:1-(2-Bromophenylsulfonyl)-2-methylpiperidine
CAS No:1090429-01-8
MF:C12H16BrNO2S
MW:318.229941368103
CID:2604889
PubChem ID:23819921
Update Time:2024-11-04

1-(2-Bromophenylsulfonyl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromobenzenesulfonyl)-2-methylpiperidine
    • 1-(2-Bromophenylsulfonyl)-2-methylpiperidine
    • Oprea1_257983
    • Z45548756
    • AKOS008941182
    • 1090429-01-8
    • 1-((2-Bromophenyl)sulfonyl)-2-methylpiperidine
    • AB00991524-01
    • starbld0030937
    • CS-0283292
    • MDL: MFCD11729489
    • Inchi: 1S/C12H16BrNO2S/c1-10-6-4-5-9-14(10)17(15,16)12-8-3-2-7-11(12)13/h2-3,7-8,10H,4-6,9H2,1H3
    • InChI Key: IAMLGHHIDGPQGY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1S(N1CCCCC1C)(=O)=O

Computed Properties

  • Exact Mass: 317.00851g/mol
  • Monoisotopic Mass: 317.00851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 3
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD